Cas no 10419-32-6 (Benzo[b]thiophene, 3-methoxy-)

• Product Name: Benzo[b]thiophene, 3-methoxy-
• CAS No: 10419-32-6
• MF: C₉H₈OS
• MW: 164.224221229553
• CID: 1141845
• PubChem ID: 11240674
• Update Time: 2025-04-20

Benzo[b]thiophene, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-methoxy-
• 3-methoxy-1-benzothiophene
• 3-methoxybenzo[b]thiophene
• CHEMBL593313
• SCHEMBL6597264
• 10419-32-6
• 3-methoxybenzothiophene
• DTXSID00459736

• Inchi： 1S/C9H8OS/c1-10-8-6-11-9-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： LLRXGUHGJHAMFC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 164.02964
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes